Cas no 55350-03-3 (2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl-)

• Product Name: 2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl-
• CAS No: 55350-03-3
• MF: C₂₅H₃₂O₈
• MW: 460.516788482666
• CID: 372547
• PubChem ID: 5353422
• Update Time: 2025-04-19

2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl-
• 2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3
• AUROVERTIN B
• 2H-Pyran-2-one, 6-(6-(8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo(3.2.1)oct-3-yl)-1,3,5-hexatrienyl)-4-methoxy-5-methyl-, (1S-(1-alpha,3-alpha(1E,3E,5E),4-beta,5-alpha-7-beta))-
• 4-O-acetyl-1,5:3,6-dianhydro-7,8-dideoxy-1-[(1E,3E,5E)-6-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)hexa-1,3,5-trien-1-yl]-3,5-dimethyloctitol
• Aurovertin-B
• NSC 329699
• CHEMBL1332025
• NCGC00163515-01
• 55350-03-3
• NSC329699
• NSC-329699
• [7-ethyl-4-hydroxy-3-[(1E,3E,5E)-6-(4-methoxy-3-methyl-6-oxopyran-2-yl)hexa-1,3,5-trienyl]-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]octan-8-yl] acetate

• Inchi： 1S/C25H32O8/c1-7-20-24(4)23(30-16(3)26)25(5,33-20)22(28)18(32-24)13-11-9-8-10-12-17-15(2)19(29-6)14-21(27)31-17/h8-14,18,20,22-23,28H,7H2,1-6H3/b9-8+,12-10+,13-11+
• InChI Key： QXCOFYWOWZJFEA-YIDQAKLOSA-N
• SMILES： O1C(CC)C2(C)C(C1(C)C(C(/C=C/C=C/C=C/C1=C(C)C(=CC(=O)O1)OC)O2)O)OC(C)=O

Computed Properties

• Exact Mass: 460.21
• Monoisotopic Mass: 460.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.23
• Boiling Point: 608.7°C at 760 mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.562
• PSA: 104.43000
• LogP: 3.10000

2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl- Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• RTECS：CK9690000
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds